Cas no 890097-97-9 (2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid)

2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid structure
890097-97-9 structure
Product Name:2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid
CAS No:890097-97-9
MF:C9H7FO3
MW:182.148486375809
CID:4664051
PubChem ID:79002572
Update Time:2023-11-28

2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Fluoro-3-methylphenyl)glyoxylic acid
    • 2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid
    • Inchi: 1S/C9H7FO3/c1-5-4-6(2-3-7(5)10)8(11)9(12)13/h2-4H,1H3,(H,12,13)
    • InChI Key: RECCTONTBJBQKM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C1=CC=C(F)C(C)=C1)=O

Computed Properties

  • Exact Mass: 182.038
  • Monoisotopic Mass: 182.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2

2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid Pricemore >>

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